N-[3-(2,6-dimethyl-1-piperidinyl)propyl]-1,5-dimethyl-4-oxo-2-pyrrolo[3,2-c]quinolinecarboxamide

• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol
• IUPAC Name: N-[3-(2,6-dimethylpiperidin-1-yl)propyl]-1,5-dimethyl-4-oxopyrrolo[3,2-c]quinoline-2-carboxamide
• InChI: InChI=1S/C24H32N4O2/c1-16-9-7-10-17(2)28(16)14-8-13-25-23(29)21-15-19-22(26(21)3)18-11-5-6-12-20(18)27(4)24(19)30/h5-6,11-12,15-17H,7-10,13-14H2,1-4H3,(H,25,29)
• InChI Key: WPHDYUBGDWPYSY-UHFFFAOYSA-N
• SMILES: CC1CCCC(N1CCCNC(=O)C2=CC3=C(N2C)C4=CC=CC=C4N(C3=O)C)C

Description

N-[3-(2,6-dimethyl-1-piperidinyl)propyl]-1,5-dimethyl-4-oxo-2-pyrrolo[3,2-c]quinolinecarboxamide is a pyrroloquinoline.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A new synthesis of pyrrolo[3,2-b]quinolines, which may include compounds structurally similar to the specified chemical, has been achieved through a tandem electrocyclization–oxidation process. This method involves the condensation of anilines with dimethyl 4-oxopyrrolidine-1,3-dicarboxylate, leading to the production of title compounds like the one mentioned (Boisse et al., 2008).

• Chemical Reactions and Modifications : The reaction of 3H-pyrrolo[3,2-f]quinoline with various compounds has been explored, resulting in Mannich bases with potential vasorelaxing activities. These compounds have been characterized by various spectroscopic methods and showed endothelium-independent relaxing action in preliminary studies (Ferlin et al., 2002).

• Development of Novel Compounds : N-arylpiperazinyl-N'-propylamino derivatives of heteroaryl amides, potentially related to the specified compound, have been synthesized. These novel arylpiperazines have been identified as alpha 1-adrenoceptor subtype-selective antagonists, showing promise in therapeutic applications (Elworthy et al., 1997).

• Application in Antibacterial Agents : Quinolone antibacterials featuring carbon isosteres of 1-piperazinyl and 3-amino-1-pyrrolidinyl side chains, which could include structural variants of the specified compound, have been synthesized. These compounds display high in vitro and in vivo antibacterial activity, with some showing equal or greater potency than standard agents (Laborde et al., 1993).

• Diverse Synthesis Methods : Efficient methods for synthesizing N-heterocycle-fused quinoxalines, including pyrrolo[1,2-a]quinoxalines and 1H-pyrrolo[3,2-c]quinolines, have been reported. These methods involve the use of dimethyl sulfoxide as both a reactant and solvent, indicating diverse approaches to synthesizing compounds like the one (Xie et al., 2017).